Cas no 57117-35-8 (1,3,7,8-Tetrachlorodibenzofuran)

1,3,7,8-Tetrachlorodibenzofuran (TCDF) is a chlorinated dibenzofuran compound primarily used in research and environmental analysis due to its role as a persistent organic pollutant (POP) and dioxin-like congener. Its well-defined structure and stability make it a valuable reference standard in analytical chemistry, particularly for gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) applications. TCDF is instrumental in studying environmental contamination, toxicology, and regulatory compliance, given its relevance to the Stockholm Convention on POPs. Its high purity and consistent performance ensure reliable results in trace-level detection and quantification, supporting advancements in environmental and health risk assessments.

1,3,7,8-Tetrachlorodibenzofuran structure

57117-35-8 structure

Product Name:1,3,7,8-Tetrachlorodibenzofuran

CAS No:57117-35-8

MF:C₁₂H₄Cl₄O

MW:305.971559524536

CID:374532

PubChem ID:42132

Update Time:2025-06-07

1,3,7,8-Tetrachlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

- Dibenzofuran,1,3,7,8-tetrachloro-
- 1,3,7,8-tetrachlorodibenzofuran
- 1,3,7,8-TETRACHLORODIPHENYLENEOXIDE
- 1,3,7,8-Tetrachlorodibenzo[b,d]furan
- Dibenzofuran, 1,3,7,8-tetrachloro
- Dibenzofuran, 1,3,7,8-tetrachloro-
- 57117-35-8
- CSXDVUGDFSYXTD-UHFFFAOYSA-N
- UNII-PNA8S2U51O
- NS00120818
- PCDF 71
- DTXSID20205752
- Q27286649
- PNA8S2U51O
- 1,3,7,8-tetrachloro-dibenzofuran
- 1,3,7,8-Tetrachlorodibenzofuran
- Inchi： 1S/C12H4Cl4O/c13-5-1-9(16)12-6-3-7(14)8(15)4-10(6)17-11(12)2-5/h1-4H
- InChI Key： CSXDVUGDFSYXTD-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC2=C1C1C=C(C(=CC=1O2)Cl)Cl)Cl

Computed Properties

Exact Mass: 303.90182
Monoisotopic Mass: 303.901626g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.2
Topological Polar Surface Area: 13.1Å²

Experimental Properties

Density: 1.5600 (estimate)
Melting Point: 203.58°C (estimate)
Boiling Point: 440.46°C (rough estimate)
Refractive Index: 1.7140 (rough estimate)
PSA: 13.14

1,3,7,8-Tetrachlorodibenzofuran Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T291348-1mg	1,3,7,8-Tetrachlorodibenzofuran	57117-35-8		1mg	$190.00	2023-05-17
TRC	T291348-10mg	1,3,7,8-Tetrachlorodibenzofuran	57117-35-8		10mg	$1499.00	2023-05-17